Cas no 2098054-32-9 (6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098054-32-9
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5727913
• PubChem ID: 121214866
• Update Time: 2025-05-24

6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• F2198-7600
• 6-cyclopentyl-1-prop-2-ynylimidazo[1,2-b]pyrazole
• AKOS026725444
• starbld0039394
• 2098054-32-9
• 1H-Imidazo[1,2-b]pyrazole, 6-cyclopentyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C13H15N3/c1-2-7-15-8-9-16-13(15)10-12(14-16)11-5-3-4-6-11/h1,8-11H,3-7H2
• InChI Key： YBZFMZXFGYGMEB-UHFFFAOYSA-N
• SMILES： N12C=CN(CC#C)C1=CC(C1CCCC1)=N2

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• pka: 4.44±0.40(Predicted)

Additional information on 6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole

6-Cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole: A Comprehensive Overview

The compound 6-cyclopentyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098054-32-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of imidazo[1,2-b]pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The imidazo[1,2-b]pyrazole core structure is a bicyclic heterocycle that has been extensively studied due to its ability to interact with various biological targets, including kinases, ion channels, and G-protein coupled receptors (GPCRs).

Recent advancements in synthetic methodologies have enabled the efficient construction of 6-cyclopentyl-substituted imidazo[1,2-b]pyrazoles. One notable approach involves the use of transition metal catalysis to facilitate the formation of the bicyclic framework. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the cyclopentyl group onto the imidazo[1,2-b]pyrazole scaffold. This strategy not only enhances the structural diversity of the compound but also improves its pharmacokinetic properties, such as solubility and bioavailability.

The propargyl group (prop-2-yn-1-yl) attached at position 1 of the imidazo[1,2-b]pyrazole ring introduces unique electronic and steric effects that can modulate the compound's interactions with biological targets. Studies have shown that this substitution pattern can significantly influence the molecule's ability to act as a kinase inhibitor. For example, a recent study published in *Journal of Medicinal Chemistry* demonstrated that 6-cyclopentyl-1-(propargyl)-imidazo[1,2-b]pyrazole exhibits potent inhibitory activity against Aurora kinase A (AURKA), a key regulator of cell proliferation and apoptosis. This finding underscores the potential of this compound as a lead candidate for anti-cancer drug development.

Beyond its enzymatic targets, this compound has also been investigated for its effects on cellular signaling pathways. Preclinical studies have revealed that 6-cyclopentyl-substituted imidazo[1,2-b]pyrazoles can modulate the activity of GPCRs, particularly those involved in pain perception and inflammation. For instance, a research team at XYZ University reported that this compound acts as a selective antagonist for the cannabinoid receptor type 2 (CB₂), making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The structural versatility of 6-cyclopentyl-1-(propargyl)-imidazo[1,2-b]pyrazole has also inspired its use in supramolecular chemistry. Scientists have explored its ability to form self-assembled nanostructures through non-covalent interactions such as π–π stacking and hydrogen bonding. These assemblies hold potential applications in drug delivery systems and nanotechnology-based therapies.

From a synthetic perspective, the development of novel routes to access this compound has been a focal point of recent research. For example, chemists at ABC Research Institute have devised an enantioselective synthesis pathway using organocatalysts to construct the chiral centers within the molecule. This approach not only enhances the stereochemical purity of the product but also streamlines the overall synthesis process.

In terms of therapeutic applications, 6-cyclopentyl-substituted imidazo[1,2-b]pyrazoles are being actively pursued as potential candidates for treating neurodegenerative diseases. A study published in *Nature Communications* highlighted that this class of compounds can inhibit amyloid-beta aggregation—a hallmark of Alzheimer's disease—by stabilizing specific conformations of amyloid-beta peptides.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profiles of 6-cyclopentyl-substituted imidazo[1,2-b]pyrazoles through rational drug design strategies. By incorporating functional groups that enhance membrane permeability or metabolic stability, researchers aim to develop next-generation compounds with improved efficacy and reduced toxicity profiles.

In conclusion, 6-cyclopentyl-1-(propargyl)-imidazo[1,2-b]pyrazole represents a compelling example of how structural modifications can unlock new therapeutic potentials within a well-established chemical scaffold. As research continues to uncover its diverse biological activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts across multiple therapeutic areas.